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Compound of Interest

Compound Name: FITC-labelled Keap1-Nrf2 probe

Cat. No.: B12377376 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address common challenges encountered with the stability and storage of FITC-

labeled Keap1-Nrf2 probes.

Keap1-Nrf2 Signaling Pathway
The Keap1-Nrf2 signaling pathway is a critical regulator of cellular defense against oxidative

and electrophilic stress. Under basal conditions, the transcription factor Nrf2 is targeted for

degradation by the Keap1-Cul3-E3 ubiquitin ligase complex. Upon exposure to stressors,

Keap1 is modified, leading to the stabilization and nuclear translocation of Nrf2, which then

activates the transcription of antioxidant and cytoprotective genes.
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Start: Aliquot and Store
FITC-Keap1-Nrf2 Probe

under different conditions
(e.g., 4°C, -20°C, light, dark)

Define Timepoints for Analysis
(e.g., 0, 1, 3, 6 months)

At each timepoint, analyze an aliquot for:

1. Fluorescence Intensity 2. Aggregation Status 3. Binding Affinity

Compile and Analyze Data

Determine Optimal Storage Conditions
and Shelf-Life

Click to download full resolution via product page

To cite this document: BenchChem. [Technical Support Center: FITC-Labeled Keap1-Nrf2
Probe]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377376#fitc-labelled-keap1-nrf2-probe-stability-
and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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